Cas no 2680549-20-4 (3-2-(methoxymethoxy)phenyl-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: 3-2-(methoxymethoxy)phenyl-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2680549-20-4
• MF: C₁₃H₁₄F₃NO₅
• MW: 321.249174594879
• CID: 5631339
• PubChem ID: 165928112
• Update Time: 2025-10-20

3-2-(methoxymethoxy)phenyl-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28294024
• 3-[2-(methoxymethoxy)phenyl]-2-(2,2,2-trifluoroacetamido)propanoic acid
• 2680549-20-4
• 3-2-(methoxymethoxy)phenyl-2-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C13H14F3NO5/c1-21-7-22-10-5-3-2-4-8(10)6-9(11(18)19)17-12(20)13(14,15)16/h2-5,9H,6-7H2,1H3,(H,17,20)(H,18,19)
• InChI Key： HLUARBBVSJGOOA-UHFFFAOYSA-N
• SMILES： FC(C(NC(C(=O)O)CC1C=CC=CC=1OCOC)=O)(F)F

Computed Properties

• Exact Mass: 321.08240703g/mol
• Monoisotopic Mass: 321.08240703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-2-(methoxymethoxy)phenyl-2-(2,2,2-trifluoroacetamido)propanoic acid

Introduction to 3-2-(methoxymethoxy)phenyl-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680549-20-4)

3-2-(methoxymethoxy)phenyl-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680549-20-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a methoxymethoxy group and a trifluoroacetamido moiety, which contribute to its potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The chemical structure of 3-2-(methoxymethoxy)phenyl-2-(2,2,2-trifluoroacetamido)propanoic acid is composed of a phenyl ring substituted with a methoxymethoxy group at the 2-position and a trifluoroacetamido group attached to a propanoic acid moiety. The presence of these functional groups imparts specific physicochemical properties to the molecule, such as enhanced solubility and stability. These properties are crucial for optimizing the compound's pharmacokinetic and pharmacodynamic profiles.

In terms of synthesis, 3-2-(methoxymethoxy)phenyl-2-(2,2,2-trifluoroacetamido)propanoic acid can be prepared through a multi-step process involving the protection of hydroxyl groups, formation of the trifluoroacetamido functionality, and subsequent deprotection steps. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For instance, the use of transition-metal-catalyzed reactions has significantly improved the yield and purity of the final product.

The biological activity of 3-2-(methoxymethoxy)phenyl-2-(2,2,2-trifluoroacetamido)propanoic acid has been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors, making it a promising candidate for the treatment of several diseases. For example, studies have demonstrated its efficacy in modulating enzymes involved in inflammatory pathways, suggesting potential applications in treating inflammatory disorders.

In addition to its anti-inflammatory properties, 3-2-(methoxymethoxy)phenyl-2-(2,2,2-trifluoroacetamido)propanoic acid has also shown promise in neurodegenerative disease models. Preclinical studies have indicated that it can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings highlight the compound's potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The safety profile of 3-2-(methoxymethoxy)phenyl-2-(2,2,2-trifluoroacetamido)propanoic acid is another critical aspect that has been evaluated in preclinical studies. Toxicological assessments have revealed that the compound is well-tolerated at therapeutic doses with minimal side effects. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 3-2-(methoxymethoxy)phenyl-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680549-20-4) represents an exciting development in the field of medicinal chemistry. Its unique chemical structure and promising biological activities make it a valuable candidate for further research and potential therapeutic applications. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.